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Compound of Interest |

4-
Compound Name: [(Dimethylamino)methyl]benzaldeh
yde

Cat. No.: B1218930

\ J

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Information regarding the specific compound 4-
[(Dimethylamino)methyl]benzaldehyde is limited in publicly available scientific literature. The
majority of available data pertains to the isomeric compound, 4-(Dimethylamino)benzaldehyde.
This guide provides the available information on 4-[(Dimethylamino)methyl]benzaldehyde
and, for comparative and informational purposes, includes a comprehensive overview of the
well-characterized isomer, 4-(Dimethylamino)benzaldehyde, with clear distinctions made
between the two compounds.

4-[(Dimethylamino)methyl]benzaldehyde: Core
Chemical Properties

Precise experimental data for 4-[(Dimethylamino)methyl]benzaldehyde is not extensively
documented. The following information is based on data from chemical suppliers.
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Property Value

Molecular Formula C10H13NO

Molecular Weight 163.22 g/mol

Physical Form Liquid

Purity Typically 297%

CAS Number 36874-95-0
Reactivity of 4-

[(Dimethylamino)methyl]benzaldehyde

Detailed studies on the reactivity of 4-[(Dimethylamino)methyl]benzaldehyde are not readily
available. However, its structure, containing a benzaldehyde group and a tertiary amine,
suggests it would undergo reactions characteristic of these functional groups.

» Aldehyde Group Reactivity: The aldehyde functional group is expected to be the primary site
of reactivity. It can undergo nucleophilic addition reactions, oxidation to a carboxylic acid, and
reduction to an alcohol. It would likely participate in condensation reactions with amines to
form Schiff bases and in reactions such as the Wittig reaction to form alkenes.

» Tertiary Amine Reactivity: The dimethylamino group, being a tertiary amine, is generally
unreactive in many conditions but can act as a base or a nucleophile. The methylene bridge
between the amine and the aromatic ring isolates the amine electronically from the aldehyde,
meaning it will not have the same electron-donating resonance effect seen in its isomer, 4-
(dimethylamino)benzaldehyde.

Comparative Analysis: 4-
(Dimethylamino)benzaldehyde

To provide a more comprehensive understanding and to highlight the distinct nature of the
requested compound, this section details the well-documented properties and reactivity of its
isomer, 4-(Dimethylamino)benzaldehyde (CAS Number: 100-10-7).
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Chemical Properties of 4-(Dimethylamino)benzaldehyde

Property Value

Molecular Formula CoH11NO

Molecular Weight 149.19 g/mol

Physical Form Yellow to brown crystalline powder
Melting Point 72-75 °C

Boiling Point 176-177 °C at 17 mmHg

Generally soluble in organic solvents like
Solubility ethanol, acetone, and chloroform; limited

solubility in water.

Reactivity and Synthetic Applications of 4-
(Dimethylamino)benzaldehyde

The direct attachment of the strong electron-donating dimethylamino group to the aromatic ring
significantly influences the reactivity of the aldehyde group in 4-(Dimethylamino)benzaldehyde,
making it a versatile reagent in organic synthesis.

o Condensation Reactions: It readily undergoes condensation reactions with primary amines
and compounds containing active methylene groups. A notable application is in the synthesis
of Schiff bases.

» Ehrlich's Reagent: It is the key component of Ehrlich's reagent, used for the detection of
indoles, and Kovac's reagent, for the detection of indole production by microorganisms. The
electrophilic aldehyde reacts with the electron-rich C2 position of the indole ring to produce a
colored adduct.

e Dye Synthesis: 4-(Dimethylamino)benzaldehyde is a crucial precursor in the synthesis of
various dyes and pigments, including stilbene and triphenylmethane dyes.

Experimental Protocols for 4-
(Dimethylamino)benzaldehyde
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Synthesis of 4-(Dimethylamino)benzaldehyde via the Vilsmeier-Haack Reaction
This common method involves the formylation of N,N-dimethylaniline.

e Procedure:

[¢]

Phosphorus oxychloride (POCIs) is slowly added to cooled N,N-dimethylformamide (DMF)
to form the Vilsmeier reagent.

o N,N-dimethylaniline is then added dropwise to the Vilsmeier reagent.
o The reaction mixture is heated to promote the formylation reaction.

o The reaction is quenched with ice water and neutralized with a base (e.g., sodium
hydroxide) to precipitate the product.

o The crude product is then purified by filtration and washing.
Caption: Vilsmeier-Haack synthesis of 4-(Dimethylamino)benzaldehyde.
Schiff Base Formation
A general procedure for the reaction of 4-(Dimethylamino)benzaldehyde with a primary amine.
e Procedure:

o Equimolar amounts of 4-(Dimethylamino)benzaldehyde and a primary amine are dissolved
in a suitable solvent, such as ethanol or methanol.

o A catalytic amount of acid (e.g., acetic acid) is often added.

o The mixture is heated under reflux for a specified period.

o The resulting Schiff base often precipitates upon cooling and can be isolated by filtration.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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